3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-bromophenyl)-3-[methyl(prop-2-enyl)amino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H15BrN2O2/c1-3-8-16(2)12-9-13(18)17(14(12)19)11-6-4-10(15)5-7-11/h3-7,12H,1,8-9H2,2H3
• InChI Key: QDLGBUHSPQLEKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC=C)C1CC(=O)N(C1=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol

Description

3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione, also known as BAM-15, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biochemistry, and physiology. BAM-15 is a mitochondrial uncoupler that has been shown to have various effects on cellular metabolism, energy production, and oxidative stress.

Mechanism of Action

3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione acts as a mitochondrial uncoupler, disrupting the electrochemical gradient across the inner mitochondrial membrane, leading to increased proton leakage and decreased ATP production. This leads to increased energy expenditure and metabolic rate. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has also been shown to activate AMP-activated protein kinase (AMPK), which is a key regulator of cellular energy metabolism.
Biochemical and Physiological Effects:
3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione can increase oxygen consumption, mitochondrial respiration, and fatty acid oxidation. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has also been shown to decrease reactive oxygen species (ROS) production, lipid peroxidation, and inflammation. In vivo studies have shown that 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione can increase energy expenditure, reduce body weight, and improve glucose tolerance. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has also been shown to have neuroprotective effects, reducing neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione is its mitochondrial uncoupling activity, which can be used to study cellular metabolism and energy production. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione can also be used to study the effects of mitochondrial uncoupling on various physiological processes, such as obesity, metabolic disorders, and neurodegenerative diseases. However, there are also limitations to using 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione in lab experiments. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione is a potent uncoupler, which can lead to excessive proton leakage and oxidative stress. This can affect the accuracy and reproducibility of the results obtained from experiments using 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione.

Future Directions

There are several future directions for research on 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione. One area of research is the development of more potent and selective mitochondrial uncouplers. This can lead to the development of new therapies for obesity, metabolic disorders, and neurodegenerative diseases. Another area of research is the study of the effects of 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione on cancer cells. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has been shown to have anti-cancer activity, and further research can lead to the development of new cancer therapies. Finally, the study of the mechanisms underlying the neuroprotective effects of 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione can lead to the development of new therapies for neurodegenerative diseases.

Scientific Research Applications

3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various fields of research. In the field of biochemistry, 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has been shown to have mitochondrial uncoupling activity, which can lead to increased energy expenditure and metabolic rate. This has potential applications in the treatment of obesity and metabolic disorders. In the field of physiology, 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has been shown to have neuroprotective effects, which can have potential applications in the treatment of neurodegenerative diseases. 3-[allyl(methyl)amino]-1-(4-bromophenyl)-2,5-pyrrolidinedione has also been shown to have anti-cancer activity, making it a potential candidate for cancer therapy.